N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide

• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol
• IUPAC Name: N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C18H20N2O5/c1-2-3-12-24-16-10-6-4-8-14(16)19-18(21)13-25-17-11-7-5-9-15(17)20(22)23/h4-11H,2-3,12-13H2,1H3,(H,19,21)
• InChI Key: ZBDQATDFYBSWLN-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC=C1NC(=O)COC2=CC=CC=C2[N+](=O)[O-]

Description

N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide, also known as BPA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes involved in the biosynthesis of prostaglandins and leukotrienes. This inhibition leads to a decrease in inflammation and pain.
Biochemical and Physiological Effects:
N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to have antioxidant properties and can protect against oxidative stress. N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide has been studied for its potential use in the treatment of various inflammatory conditions, such as arthritis and colitis.

Advantages and Limitations for Lab Experiments

N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide has several advantages as a compound for lab experiments. It is relatively easy to synthesize and has good stability. N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide is also readily available and can be purchased from commercial suppliers. However, N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide has some limitations in lab experiments, such as its low solubility in water and limited bioavailability.

Future Directions

There are several potential future directions for N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide research. One area of interest is the development of N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide-based compounds for the treatment of inflammatory conditions. Another potential direction is the use of N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide as a starting material for the synthesis of new compounds with potential therapeutic applications. Additionally, the use of N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide as a corrosion inhibitor in the oil and gas industry may continue to be an area of research. Further studies are needed to fully understand the potential applications of N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide and its derivatives.
Conclusion:
In conclusion, N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method for N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide has been optimized to produce high yields of pure product. N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. There are several potential future directions for N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide research, including the development of N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide-based compounds for the treatment of inflammatory conditions and the use of N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide as a starting material for the synthesis of new compounds.

Synthesis Methods

N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide is synthesized using a specific method that involves the reaction of 2-butoxyaniline with 2-nitrophenol in the presence of acetic anhydride and triethylamine. The resulting product is then treated with acetic acid to form the final compound, N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide. This synthesis method has been optimized to produce high yields of N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide with good purity.

Scientific Research Applications

N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide has been studied extensively for its potential applications in various fields. In scientific research, N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide has been used as a starting material for the synthesis of other compounds, such as benzimidazoles and pyrazoles. N-(2-butoxyphenyl)-2-(2-nitrophenoxy)acetamide has also been studied for its potential use as a corrosion inhibitor in the oil and gas industry.